Cas no 1708168-77-7 (3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole)

• Product Name: 3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole
• CAS No: 1708168-77-7
• MF: C₁₁H₁₁IN₂O₂
• MW: 330.121714830399
• CID: 5220402
• Update Time: 2025-05-28

3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole

• Inchi： 1S/C11H11IN2O2/c1-15-9-4-3-7(5-10(9)16-2)11-8(12)6-13-14-11/h3-6H,1-2H3,(H,13,14)
• InChI Key： RVYRAKKRWUGYEQ-UHFFFAOYSA-N
• SMILES： N1C=C(I)C(C2=CC=C(OC)C(OC)=C2)=N1

Additional information on 3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole

Comprehensive Overview of 3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole (CAS No. 1708168-77-7)

3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole (CAS No. 1708168-77-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodo-substituted pyrazole derivative is characterized by its unique molecular structure, featuring a dimethoxyphenyl group and an iodine atom, which contribute to its distinct chemical properties and potential applications. Researchers are increasingly exploring its role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

The compound's CAS number 1708168-77-7 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its pyrazole core is a versatile scaffold in medicinal chemistry, often leveraged for its ability to modulate biological targets. The presence of the iodo substituent enhances its reactivity, making it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in modern organic synthesis.

In recent years, the demand for 3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole has surged due to its potential applications in cancer therapeutics and neurodegenerative disease research. Studies suggest that its structural motifs may interact with key enzymes involved in cell proliferation and inflammation, aligning with current trends in precision medicine. Additionally, its dimethoxy groups are being investigated for their role in improving bioavailability, a hot topic in drug formulation and delivery systems.

From an industrial perspective, this compound is synthesized through multi-step organic reactions, often involving palladium-catalyzed processes. Its purity and stability are rigorously tested using advanced analytical techniques like HPLC and NMR spectroscopy, ensuring compliance with regulatory standards. The growing interest in sustainable chemistry has also spurred innovations in its production, with researchers exploring greener solvents and catalysts to minimize environmental impact.

Beyond pharmaceuticals, 3-(3,4-Dimethoxy-phenyl)-4-iodo-1H-pyrazole is being evaluated for its utility in material science, particularly in the design of organic semiconductors and luminescent materials. Its electron-rich aromatic system and halogen bond-forming capability make it a candidate for optoelectronic devices, a field experiencing rapid growth due to advancements in renewable energy technologies.

For researchers and suppliers, understanding the storage conditions and handling protocols of this compound is essential. It is typically stored under inert conditions to prevent degradation, reflecting the broader industry focus on chemical stability and safety. As the scientific community continues to uncover its potential, CAS 1708168-77-7 remains a compound of high relevance in both academic and commercial spheres.